molecular formula CNSe B1239439 Nitridoselenidocarbon(.) CAS No. 13103-11-2

Nitridoselenidocarbon(.)

Cat. No. B1239439
CAS RN: 13103-11-2
M. Wt: 104.99 g/mol
InChI Key: DWZQELPAXJTGSD-UHFFFAOYSA-N
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Description

Selenocyanic acid is a hydracid and a one-carbon compound. It is a conjugate acid of a selenocyanate. It is a tautomer of an isoselenocyanic acid.

Scientific Research Applications

Bonding and Material Properties

  • Bonding in Amorphous Carbon Nitride : Rodil and Muhl (2004) explored the chemical bonding in carbon nitride, focusing on the formation of an amorphous phase with a major fraction of double or sp2 CN bonds, which is important in planning future actions to obtain or discard the hypothetical C3N4 material (Rodil & Muhl, 2004).

Environmental Applications

  • CO2 Capture and Conversion : Talapaneni et al. (2019) discussed carbon nitride (CN) as a metal-devoid and visible-light-active photocatalyst, highlighting its applications in CO2 capture and conversion into low-carbon fuels and chemical feedstocks (Talapaneni et al., 2019).

Energy and Catalysis

  • Graphitic Carbon Nitride in Fuel Cells and Photocatalysis : Zheng et al. (2012) emphasized the significance of graphitic carbon nitrides (g-C3N4) in photocatalysis, heterogeneous catalysis, and fuel cells, particularly in artificial photocatalysis for hydrogen production and oxygen reduction reaction (ORR) in fuel cells (Zheng et al., 2012).

Emerging and Novel Applications

  • Emerging Applications Beyond Catalysis : Liu, Wang, and Antonietti (2016) reviewed novel applications of graphitic carbon nitride (g-C3N4) in sensing, bioimaging, novel solar energy exploitation, templating, and carbon nitride-based devices, extending the boundaries of g-C3N4 based research (Liu, Wang, & Antonietti, 2016).

Photocatalysis for Sustainability

  • Artificial Photosynthesis and Environmental Remediation : Ong et al. (2016) focused on graphitic carbon nitride (g-C3N4) as a photocatalyst for artificial photosynthesis and environmental remediation, discussing its electronic band structure, high physicochemical stability, and applications in solar energy conversion and environmental decontamination (Ong et al., 2016).

Electronic and Photocatalytic Devices

  • Functional Design Strategies for Electrochemical Devices : Kessler et al. (2017) reviewed the synthesis, design, and morphology of carbon nitride materials, reflecting on their applications in photocatalytic water splitting, battery materials, memory devices, and post-silicon electronics (Kessler et al., 2017).

properties

CAS RN

13103-11-2

Molecular Formula

CNSe

Molecular Weight

104.99 g/mol

InChI

InChI=1S/CNSe/c2-1-3

InChI Key

DWZQELPAXJTGSD-UHFFFAOYSA-N

SMILES

C(#N)[Se]

Canonical SMILES

C(#N)[Se]

Origin of Product

United States

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